3-Bromo-5-fluoropyridin-4-OL
Description
“3-Bromo-5-fluoropyridin-4-OL” is a chemical compound with the CAS Number: 1214342-60-5 . It has a molecular weight of 191.99 .
Molecular Structure Analysis
The molecular structure of “3-Bromo-5-fluoropyridin-4-OL” consists of a pyridine ring with bromine and fluorine substituents and a hydroxyl group . The exact structure would require more specific information or computational chemistry analysis.Physical And Chemical Properties Analysis
The physical and chemical properties of “3-Bromo-5-fluoropyridin-4-OL” are not fully detailed in the available resources. It has a molecular weight of 191.99 .Scientific Research Applications
Synthesis of Fluorinated Pyridines
Fluorinated pyridines are of great interest due to their unique physical, chemical, and biological properties . 3-Bromo-5-fluoropyridin-4-OL could potentially be used as a starting material in the synthesis of various fluorinated pyridines .
Preparation of Radiobiological Compounds
The synthesis of F 18 substituted pyridines for local radiotherapy of cancer and other biologically active compounds is an important application . 3-Bromo-5-fluoropyridin-4-OL could be used as a precursor in these syntheses .
Development of Agricultural Products
The introduction of fluorine atoms into lead structures is a common modification in the search for new agricultural products with improved physical, biological, and environmental properties . 3-Bromo-5-fluoropyridin-4-OL could be used in the synthesis of such fluorinated agricultural products .
Synthesis of Herbicides and Insecticides
Fluoropyridines have been used as starting materials for the synthesis of some herbicides and insecticides . 3-Bromo-5-fluoropyridin-4-OL could potentially be used in similar applications .
Pharmaceutical Research
About 10% of the total sales of pharmaceuticals currently used for medical treatment are drugs containing a fluorine atom . 3-Bromo-5-fluoropyridin-4-OL could be used in the development of new fluorinated pharmaceuticals .
Material Science Research
Due to the strong electron-withdrawing nature of fluorine, fluoropyridines have reduced basicity and are usually less reactive than their chlorinated and brominated analogues . This makes 3-Bromo-5-fluoropyridin-4-OL a potential candidate for material science research .
properties
IUPAC Name |
3-bromo-5-fluoro-1H-pyridin-4-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H3BrFNO/c6-3-1-8-2-4(7)5(3)9/h1-2H,(H,8,9) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GNXBRKDCLLYOHE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=O)C(=CN1)Br)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H3BrFNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00725488 |
Source
|
| Record name | 3-Bromo-5-fluoropyridin-4(1H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00725488 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
191.99 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Bromo-5-fluoropyridin-4-OL | |
CAS RN |
1214342-60-5 |
Source
|
| Record name | 3-Bromo-5-fluoropyridin-4(1H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00725488 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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